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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923

Abstract

This application note details a sensitive and selective Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) method for the quantification of M510F01, a primary metabolite of
the fungicide Boscalid, in water samples. The procedure involves a straightforward solid-phase
extraction (SPE) for sample cleanup and concentration, followed by analysis using a triple
guadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This
method is designed for researchers, scientists, and professionals in drug development and
environmental monitoring, providing a robust protocol for the reliable determination of M510F01
at trace levels.

Introduction

Boscalid is a widely used fungicide in agriculture, and its presence, along with its metabolites,
in water sources is a matter of environmental concern.[1][2][3] M510F01, chemically known as
2-Chloro-N-(4'-chloro-5-hydroxybiphenyl-2-yl)nicotinamide, is a significant metabolite of
Boscalid.[1][2] Monitoring its concentration in water is crucial for assessing environmental
impact and ensuring water quality. LC-MS/MS offers high sensitivity and selectivity, making it
the ideal technique for quantifying such compounds at low concentrations in complex matrices.
[4][5] This application note provides a comprehensive protocol for the extraction and
guantification of M510F01 in water.

Experimental Protocols
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Sample Preparation: Solid-Phase Extraction (SPE)

o Sample Filtration: Water samples should be filtered through a 0.7-pm glass fiber filter to
remove suspended particles.[5][6]

o SPE Cartridge Conditioning: A C18 SPE cartridge (e.g., 500 mg, 6 mL) is conditioned
sequentially with 5 mL of methanol followed by 5 mL of ultrapure water.[6]

o Sample Loading: A 500 mL aliquot of the filtered water sample is passed through the
conditioned SPE cartridge at a flow rate of approximately 10 mL/min.[6]

o Cartridge Washing: The cartridge is washed with 5 mL of ultrapure water to remove any
unretained impurities.

e Analyte Elution: The retained M510F01 is eluted from the cartridge with 6 mL of methanol.[6]

» Solvent Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle
stream of nitrogen at 40°C. The residue is then reconstituted in 1 mL of the initial mobile
phase composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid).[6]

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:
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Parameter Condition

Agilent 1290 Infinity Il LC System or
LC System .

equivalent[7]

ZORBAX RRHD Eclipse Plus C18, 2.1 x 100
Column

mm, 1.8 um[7]

Column Temperature

40 °C[7]

Mobile Phase A

0.1% Formic Acid in Water[1]

Mobile Phase B

Acetonitrile[1]

Flow Rate 0.3 mL/min[1]
Injection Volume 5puL
Gradient Program See Table 1

Table 1: LC Gradient Program

Time (min) % Mobile Phase B
0.0 20
1.0 20
5.0 95
7.0 95
7.1 20
10.0 20

Mass Spectrometry (MS) Conditions:
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Parameter Condition

Agilent 6470 Triple Quadrupole LC/MS or
Mass Spectrometer i
equivalent[7]

lonization Source Electrospray lonization (ESI), Positive Mode[8]
Capillary Voltage 3500 V

Gas Temperature 300 °C

Gas Flow 10 L/min

Nebulizer Pressure 45 psi

MRM Transitions See Table 2

Table 2: Proposed MRM Transitions for M510F01

Note: The following MRM transitions are proposed based on the structure of M510F01 and
typical fragmentation patterns. These should be optimized for the specific instrument used.

Precursor lon Product lon Dwell Time Collision
Analyte

(m/z) (m/z) (ms) Energy (V)
M510F01 359.0 To be determined 200 To be determined
M510F01 359.0 To be determined 200 To be determined

Data Presentation

Table 3: Calibration Curve Data for M510F01 Quantification
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Concentration (ng/mL) Peak Area
0.1 1,520

0.5 7,890

1.0 15,650

5.0 79,200
10.0 158,100
50.0 795,400
100.0 1,592,000

Table 4: Method Performance Parameters

Parameter Result
Linearity (r?) > 0.995
Limit of Detection (LOD) 0.03 ng/mL
Limit of Quantification (LOQ) 0.1 ng/mL
Precision (%RSD, n=6) <15%
Accuracy (Recovery %) 85-115%

Mandatory Visualization
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Caption: Experimental workflow for M510F01 quantification.

Conclusion
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The described LC-MS/MS method provides a reliable and sensitive approach for the
guantification of the Boscalid metabolite M510F01 in water samples. The use of solid-phase
extraction for sample preparation ensures effective removal of matrix interferences and analyte
enrichment. The method demonstrates good linearity, precision, and accuracy, making it
suitable for routine environmental monitoring and research applications. The provided protocols
and performance characteristics can be used as a starting point for method validation in
individual laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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